6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile, also known as CBN-001, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies related to neuroscience and neurodegenerative diseases.
Scientific Research Applications
Antiproliferative Activity
6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile and its derivatives have been studied for their antiproliferative activities. A study by El-Sayed et al. (2014) demonstrated that 6-indolypyridine-3-carbonitrilile derivatives, synthesized using a similar structure, exhibited significant antiproliferative activity against human ovarian adenocarcinoma, breast adenocarcinoma, and cervix adenocarcinoma cells (El-Sayed et al., 2014).
Synthesis and Biological Activities
The synthesis and evaluation of biological activities of similar nicotinonitrile derivatives have been widely researched. For instance, a study by Khalid et al. (2016) synthesized N-substituted derivatives of nicotinonitriles and assessed their antibacterial activity, showing moderate to significant activity (Khalid et al., 2016).
Photophysical Properties
The photophysical properties of nicotinonitriles have been explored for potential applications in materials science. Hussein et al. (2019) developed a protocol for synthesizing nicotinonitriles incorporating pyrene and fluorene moieties. These compounds demonstrated strong blue-green fluorescence emission, indicating their potential application in various fields, including materials science (Hussein et al., 2019).
Potential as Anti-inflammatory Agents
A study by Murata Toshiki et al. (2004) synthesized nicotinonitrile derivatives, finding that some compounds exhibited strong oral efficacy in anti-inflammatory assays in vivo (Murata Toshiki et al., 2004).
Nonlinear Optical (NLO) Materials
Raghukumar et al. (2003) synthesized nicotinonitrile derivatives and evaluated them as new classes of NLO materials, finding that some derivatives showed high NLO activity (Raghukumar et al., 2003).
properties
IUPAC Name |
6-[1-(2-chlorobenzoyl)piperidin-4-yl]oxypyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O2/c19-16-4-2-1-3-15(16)18(23)22-9-7-14(8-10-22)24-17-6-5-13(11-20)12-21-17/h1-6,12,14H,7-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDOXKVKRWFGEEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.